![molecular formula C6H12Cl2N2S B6191233 methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine dihydrochloride CAS No. 2648948-74-5](/img/no-structure.png)
methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine dihydrochloride
Description
Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
The mechanism of action of thiazole derivatives can vary depending on their biological activity. For example, some thiazole derivatives act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine dihydrochloride involves the reaction of 3-methyl-1,2-thiazole with formaldehyde and hydrogen cyanide to form 3-methyl-4-(formylamino)-1,2-thiazole. This intermediate is then reacted with methylamine to form methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine, which is subsequently reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-methyl-1,2-thiazole", "formaldehyde", "hydrogen cyanide", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-methyl-1,2-thiazole with formaldehyde and hydrogen cyanide in the presence of a catalyst to form 3-methyl-4-(formylamino)-1,2-thiazole.", "Step 2: React 3-methyl-4-(formylamino)-1,2-thiazole with excess methylamine in the presence of a base to form methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine.", "Step 3: React methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine with hydrochloric acid to form the dihydrochloride salt of methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine." ] } | |
CAS RN |
2648948-74-5 |
Molecular Formula |
C6H12Cl2N2S |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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